Cas no 128959-91-1 ((2S)-2-ethynylpyrrolidine)

(2S)-2-ethynylpyrrolidine structure
(2S)-2-ethynylpyrrolidine structure
Product Name:(2S)-2-ethynylpyrrolidine
CAS No:128959-91-1
MF:C6H9N
MW:95.1423614025116
CID:3703938
PubChem ID:11137096
Update Time:2025-04-22

(2S)-2-ethynylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 2-ethynyl-, (2S)-
    • (2S)-2-ETHYNYL-PYRROLIDINE
    • (2S)-2-ethynylpyrrolidine
    • EN300-7138113
    • 128959-91-1
    • P12571
    • Inchi: 1S/C6H9N/c1-2-6-4-3-5-7-6/h1,6-7H,3-5H2/t6-/m1/s1
    • InChI Key: SODJJQTYBSNLPQ-ZCFIWIBFSA-N
    • SMILES: N1CCC[C@H]1C#C

Computed Properties

  • Exact Mass: 95.073499291g/mol
  • Monoisotopic Mass: 95.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 12Ų

(2S)-2-ethynylpyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-100 MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
100MG
¥ 1,834.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-250 MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
250MG
¥ 2,930.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-500 MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
500MG
¥ 4,884.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-1 G
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
1g
¥ 7,319.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-5 G
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
5g
¥ 21,958.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-100MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
100MG
¥ 1,834.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-250MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
250MG
¥ 2,930.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-500MG
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
500MG
¥ 4,884.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-1G
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
1g
¥ 7,319.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3276-5G
(2S)-2-ethynylpyrrolidine
128959-91-1 95%
5g
¥ 21,958.00 2023-03-31
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